1-Hydroxybenzotriazole hydrate

• IUPAC Name: 1-hydroxybenzotriazole;hydrate
• InChI: InChI=1S/C6H5N3O.H2O/c10-9-6-4-2-1-3-5(6)7-8-9;/h1-4,10H;1H2
• InChI Key: PJUPKRYGDFTMTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=NN2O.O
• Molecular Formula: C6H7N3O2
• DSSTOX Substance ID: DTXSID30924462
• Molecular Weight: 153.14 g/mol
• CAS RN: 123333-53-9, 80029-43-2

Description

1-Hydroxybenzotriazole hydrate (HOBt hydrate) is a hydrated form of HOBt. It is a nucleophilic additive commonly used in synthetic chemistry. It is widely employed as a catalyst or stoichiometric additive to accelerate nucleophilic acyl substitution reactions, specifically amidations. Additionally, it is also used in the synthesis of peptides and nucleotides.

Synthesis Analysis

A synthesis technique of 1-hydroxybenzotriazole involves dissolving o-Nitrochlorobenzene in toluene, adding hydrazine hydrate, stirring for 10-20 minutes, heating up, incubating between 110-120 ℃, backflow reaction for 3-5 hours, and separating the water that the reaction generates.

Molecular Structure Analysis

The molecular formula of 1-Hydroxybenzotriazole hydrate is C6H5N3O. Its molecular weight is 135.1234.

Chemical Reactions Analysis

1-Hydroxybenzotriazole hydrate is used as a condensation reagent to prepare Poly-γ-glutamic acid methyl ester from a dimer of γ-glutamic acid. It is also used to prepare Oxadiazoles via cyclo condensation of amidoximes with trifluoroacetic anhydride or benzoic acid derivatives.

Physical And Chemical Properties Analysis

1-Hydroxybenzotriazole hydrate is a solid substance. It has a melting point of 155-158 °C.

Scientific Research Applications

Synthesis of β-Peptides

1-Hydroxybenzotriazole hydrate is used as a reagent for the synthesis of β-peptides through microwave-assisted amino acid coupling . .

Spot Synthesis of Glycopeptides

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Deprotection Agent

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Amide Synthesis

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Racemization Suppressor

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Preparation of Poly-γ-glutamic Acid Methyl Ester

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Synthesis of Oxadiazoles

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Mechanism of Action

Target of Action

• Specifically, HOBt helps in the formation of amide bonds by reacting with activated esters/acids and amino groups of protected amino acids .

Mode of Action

• When combined with coupling agents like HBTU (O-benzotriazole-N,N,N’,N’-tetramethyluronium hexafluorophosphate), HOBt enhances the efficiency of peptide bond formation .

Safety and Hazards

1-Hydroxybenzotriazole hydrate is classified as an explosive and an eye irritant. It is harmful to aquatic life with long-lasting effects. It is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye.

Future Directions

1-Hydroxybenzotriazole hydrate can be used to synthesize β-peptides via microwave-assisted amino acid coupling. It can also be used in the spot synthesis of glycopeptides.

Synthesis routes and methods I

Procedure details

To a solution of 3-carboxy-6-(2-chlorophenyl)-7-(4-chlorophenyl)-pyrazolo[1,5-a]pyrimidine (compound obtained in Reference Example 1(4), 165 mg) in chloroform (1.0 mL containing amylene) was added the compound obtained in Reference Example 13(2), water-soluble carbodiimide HCl (123 mg), 1-hydroxybenzotriazole monohydrate (97 mg), and triethylamine (178 μL) and the mixture was stirred at room temperature overnight. To the reaction mixture was added an aqueous saturated sodium hydrogencarbonate solution (2 mL) and the mixture was stirred and extracted with chloroform. The extract was concentrated in vacuo and the resultant crude product was purified by a column chromatography on silica gel (solvent; hexane/ethyl acetate=90/10 to 70/30) to give 6-(2-chlorophenyl)-7-(4-chlorophenyl)-3-[N-(4-tetrahydrothiopyranyl)carbamoyl]pyrazolo[1,5-a]pyrimidine (50 mg; yield: 24%) as a pale yellow powder.

Synthesis routes and methods II

Procedure details

In a similar manner to Example 5, Compound 38 (240 mg, 36%) was obtained using (E)-3-[2-(1H-indazol-3-yl)vinyl]benzoic acid (500 mg, 1.89 mmol) obtained in a similar manner to Step 6 of Example 1, N-acetylethylenediamine (290 mg, 3.82 mmol), 1-hydroxybenzotriazole monohydrate (332 mg, 2.46 mmol), 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (510 mg, 2.66 mmol) and N-methylmorpholine (420 μL, 3.82 μmmol).

Q & A

Q1: What is the primary application of 1-hydroxybenzotriazole hydrate in the provided research papers?

A1: In the provided research articles, 1-hydroxybenzotriazole hydrate (HOBt) consistently appears as a coupling agent in peptide synthesis [, , , , , ]. It is frequently used in conjunction with carbodiimides like 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC) to facilitate the formation of amide bonds between amino acids [, , , , , ]. This process is crucial for constructing peptides, which are short chains of amino acids that form the building blocks of proteins.

Q2: Why is HOBt often used with EDC in peptide synthesis?

A2: While EDC effectively activates carboxylic acids for peptide bond formation, the reaction can lead to undesirable side products []. HOBt plays a crucial role by reacting with the activated intermediate, forming a more stable ester that is less prone to side reactions []. This improves the yield and purity of the desired peptide product.

Q3: Beyond peptide synthesis, was HOBt explored for other applications in the research?

A3: Yes, one study investigated the potential of Trichoderma asperellum LBKURCC1 laccase crude extract for decolorizing the anthraquinone dye Acid Blue 25 []. The researchers explored whether HOBt could act as a redox mediator to enhance the enzyme's activity in breaking down the dye []. Although the addition of HOBt did not lead to successful dye decolorization in this specific context, it highlights the potential of HOBt to be investigated in different applications beyond its established role in peptide synthesis.

Q4: Were there any studies exploring modifications to the basic structure of HOBt?

A4: While the provided research primarily employs HOBt in its standard form, one study investigated alternative modifications at the C-5 position of 2'-deoxyuridine for enhanced duplex stability in antisense oligonucleotides []. Although this research focuses on modifying nucleotides rather than HOBt itself, it showcases the concept of chemical modification to enhance the properties and functionality of molecules used in bioconjugation and other applications.

Q5: Are there any safety concerns associated with using HOBt?

A5: One study focused on the acute toxicological evaluation of 1-hydroxybenzotriazole hydrate []. While this specific paper is not available in the provided set, it indicates that research has been conducted to understand the safety profile of HOBt. Researchers and users should always refer to the latest safety data sheets and handle HOBt with appropriate precautions.